Cas no 1805307-66-7 (Ethyl 5-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Ethyl 5-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1805307-66-7
• MF: C₁₂H₁₁BrF₅NO₃
• MW: 392.116660356522
• CID: 4844122
• Update Time: 2025-05-19

Ethyl 5-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C12H11BrF5NO3/c1-2-21-8(20)3-7-6(4-13)5-19-11(9(7)10(14)15)22-12(16,17)18/h5,10H,2-4H2,1H3
• InChI Key： JYLJLZAGOQWCDI-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(C(F)F)=C1CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 369
• XLogP3: 3.7
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 5-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetate

Ethyl 5-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1805307-66-7): A Comprehensive Overview

Ethyl 5-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetate, identified by its CAS number 1805307-66-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a bromomethyl group, a difluoromethyl substituent, and a trifluoromethoxy group, contribute to its distinctive chemical properties and make it a valuable scaffold for the development of novel bioactive molecules.

The significance of Ethyl 5-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetate lies in its potential to serve as a key intermediate in the synthesis of various pharmacologically active agents. The bromomethyl group, for instance, provides a reactive handle for further functionalization, allowing chemists to introduce additional moieties that can enhance the biological activity of the resulting compounds. Similarly, the difluoromethyl and trifluoromethoxy groups are known to modulate the pharmacokinetic and pharmacodynamic properties of molecules, making them attractive for drug design purposes.

In recent years, there has been a surge in research focused on developing new therapeutic strategies against various diseases, including cancer, inflammation, and infectious disorders. Pyridine derivatives have emerged as a prominent class of compounds with the potential to address these challenges. Ethyl 5-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetate has been explored in several preclinical studies as a precursor for the synthesis of novel inhibitors and modulators. These studies have highlighted its role in modulating key biological pathways that are implicated in disease progression.

The synthesis of Ethyl 5-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetate involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the bromomethyl, difluoromethyl, and trifluoromethoxy groups necessitates the use of specialized reagents and catalysts to ensure high yields and purity. Advanced synthetic methodologies, such as cross-coupling reactions and fluorination techniques, are often employed to achieve these transformations efficiently. The ability to synthesize this compound with high fidelity underscores its importance as a building block in medicinal chemistry.

The biological activity of Ethyl 5-(bromomethyl)-3-(difluoromethyl)pyridine-4-acetate has been investigated in various in vitro and in vivo models. Preliminary studies have demonstrated its potential as an inhibitor of enzymes that are involved in cancer cell proliferation and survival. The presence of the difluoromethyl>_{> group is particularly noteworthy, as it has been shown to enhance metabolic stability and binding affinity towards target proteins. Additionally, the > group is known to improve oral bioavailability, which is a critical factor for drug efficacy.> Furthermore, the compound's ability to cross the blood-brain barrier suggests its potential application in treating neurological disorders.}

The impact of Ethyl 5-(_{> on inflammation has also been explored. Inflammatory processes are central to many chronic diseases, including arthritis and autoimmune disorders. By modulating key inflammatory pathways, this compound may offer therapeutic benefits in these conditions. Preclinical data indicate that it can inhibit the production of pro-inflammatory cytokines while promoting anti-inflammatory responses. This dual action makes it an attractive candidate for further development.}

The future prospects of Ethyl 5-(_{> are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new applications. Advances in computational chemistry and molecular modeling are expected to play a crucial role in this endeavor by providing insights into structure-activity relationships and identifying novel derivatives with enhanced efficacy.}

In conclusion, Ethyl 5-(_{> is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an invaluable tool for synthesizing novel bioactive molecules that can address various diseases. As research continues to uncover new therapeutic applications for this compound, it is likely to remain at the forefront of medicinal chemistry innovation.}